Cas no 19163-50-9 (Ethyl 5-methylthiophene-3-carboxylate)

Ethyl 5-methylthiophene-3-carboxylate structure
19163-50-9 structure
Product Name:Ethyl 5-methylthiophene-3-carboxylate
CAS No:19163-50-9
MF:C8H10O2S
MW:170.228801250458
CID:1088630
PubChem ID:21761179
Update Time:2025-04-20

Ethyl 5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methylthiophene-3-carboxylate
    • 3-THIOPHENECARBOXYLIC ACID, 5-METHYL-, ETHYL ESTER
    • 5-methyl-3-Thiophenecarboxylic acid ethyl ester
    • LogP
    • AKOS015899904
    • Ethyl5-methylthiophene-3-carboxylate
    • 19163-50-9
    • DTXSID30617741
    • Inchi: 1S/C8H10O2S/c1-3-10-8(9)7-4-6(2)11-5-7/h4-5H,3H2,1-2H3
    • InChI Key: KXMVJUWLVDFRKK-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)C=C1C

Computed Properties

  • Exact Mass: 170.0402
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3

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